1-[6-(1H-1,2,3-Benzotriazol-1-yl)hexyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-[6-(benzotriazol-1-yl)hexyl]benzotriazole
• InChI: InChI=1S/C18H20N6/c1(7-13-23-17-11-5-3-9-15(17)19-21-23)2-8-14-24-18-12-6-4-10-16(18)20-22-24/h3-6,9-12H,1-2,7-8,13-14H2
• InChI Key: XBPUQRDHYAUREL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CCCCCCN3C4=CC=CC=C4N=N3
• Molecular Formula: C18H20N6
• Molecular Weight: 320.4 g/mol

Description

Benzotriazole (BTA) is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR and 1H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

BTA is a weak acid with a pKa = 8.2. It is a very weak Brønsted base with pKa < 0. Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid with a density of 1.36 g/mL. It has a melting point of 100 °C and a boiling point of 350 °C. It is soluble in water at 20 g/L.

Mechanism of Action

Applying this property, the BTA can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor.

Safety and Hazards

Benzotriazole is labeled with the signal word “Warning”. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Benzotriazole and its derivatives have a wide range of applications, from corrosion inhibitors to UV absorbers in plastics. They are also used in organic synthesis.